2-(N-methylmethylsulfonamido)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-[methyl(methylsulfonyl)amino]-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C12H15N3O3S3/c1-15(21(3,17)18)7-10(16)13-12-14-11-8(19-2)5-4-6-9(11)20-12/h4-6H,7H2,1-3H3,(H,13,14,16)
• InChI Key: ODCUAPXJPFAPSB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=NC2=C(S1)C=CC=C2SC)S(=O)(=O)C
• Molecular Formula: C12H15N3O3S3
• Molecular Weight: 345.5 g/mol
• CAS No.: 1170988-65-4

Description

2-(N-methylmethylsulfonamido)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H15N3O3S3 and its molecular weight is 345.45. The purity is usually 95%.
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Scientific Research Applications

Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibitors

One study explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, investigating various 6,5-heterocycles to improve metabolic stability. These compounds, structurally related to the compound , were analyzed for their ability to inhibit PI3Kα and mTOR in vitro and in vivo, aiming to reduce metabolic deacetylation observed in similar compounds (Stec et al., 2011).

Antimalarial and Antiviral Agents

Another study focused on antimalarial sulfonamides as potential COVID-19 drugs, utilizing computational calculations and molecular docking studies. The research investigated the reactivity of certain sulfonamide derivatives, including structures similar to the compound , for their in vitro antimalarial activity and possible efficacy against SARS-CoV-2 (Fahim & Ismael, 2021).

Novel Cyclic Sulfonamides Synthesis

Research on the synthesis of novel cyclic sulfonamides through intramolecular Diels-Alder reactions provided insights into the creation of structurally related compounds. This study highlighted methods for synthesizing compounds with potential biological activity, showcasing the versatility of sulfonamide derivatives in drug design (Greig, Tozer, & Wright, 2001).

Anticonvulsant Agents

Derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety were synthesized and evaluated for their anticonvulsant activity. This research underlines the therapeutic potential of compounds structurally related to 2-(N-methylmethylsulfonamido)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide, with some synthesized compounds showing significant protection against convulsions (Farag et al., 2012).

Antimicrobial Activity

A study on the synthesis, antimicrobial activity, and quantum calculations of novel sulfonamide derivatives demonstrated the antimicrobial potential of these compounds. It highlighted the reactivity of certain derivatives towards nitrogen-based nucleophiles, leading to compounds with good antimicrobial activity, further emphasizing the chemical diversity and biological applicability of sulfonamide-based compounds (Fahim & Ismael, 2019).